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Compound of Interest

Compound Name: BnO-PEG4-OH

Cat. No.: B1666790 Get Quote

This guide provides immediate, essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with BnO-PEG4-OH. The

following procedures are based on available chemical data and general laboratory safety

protocols for handling PEGylated compounds and chemicals with unknown toxicological

properties.

Chemical and Physical Properties
A summary of the known properties of BnO-PEG4-OH is provided below.

Property Value

CAS Number 86259-87-2

Molecular Formula C15H24O5[1]

Molecular Weight 284.35 g/mol [1]

Appearance Powder[1]

Boiling Point 170-174°C (at 25 Torr)[2]

Density 1.10 g/cm³[2]

Storage
Powder: -20°C for 3 years. In solvent: -80°C for

2 years.[1]
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Personal Protective Equipment (PPE)
Due to the limited availability of specific hazard data for BnO-PEG4-OH, a cautious approach is

recommended. The following PPE should be worn at all times when handling the compound to

minimize exposure.

PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields or a face shield.[3][4]

Protects eyes from splashes or

airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).[3][4]
Prevents skin contact.

Body Protection
A knee-length laboratory coat.

[5]

Protects skin and clothing from

contamination.

Respiratory Protection

Use in a well-ventilated area,

such as a chemical fume hood.

[2]

Minimizes inhalation of any

dust or aerosols.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is crucial for ensuring safety and experimental

integrity.
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Workflow for handling BnO-PEG4-OH.

Experimental Protocol
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Preparation:

Designate a specific, well-ventilated work area, preferably a chemical fume hood.

Assemble all necessary PPE as outlined in the table above.

Prepare all required materials, including a spatula, weighing paper, and the appropriate

solvent.

Handling:

Carefully weigh the desired amount of BnO-PEG4-OH powder on weighing paper. Avoid

creating dust.

Transfer the powder to a suitable container for dissolution in the chosen solvent.

Cleanup:

Thoroughly decontaminate the work surface and any equipment used with an appropriate

cleaning agent.

Segregate and dispose of all waste materials according to the disposal plan below.

Disposal Plan
Proper disposal of BnO-PEG4-OH and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance. While specific data on the environmental

impact of BnO-PEG4-OH is not available, it is prudent to treat it as potentially harmful to

aquatic life, similar to other related PEGylated compounds.[6]

Waste Segregation and Disposal Workflow
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Disposal workflow for BnO-PEG4-OH waste.

Step-by-Step Disposal Procedure
Waste Segregation:

Do not mix BnO-PEG4-OH waste with other waste streams.[6]

Separate solid waste (e.g., contaminated gloves, weighing paper, paper towels) from liquid

waste (e.g., unused solutions, reaction mixtures).[6]

Waste Container Selection and Labeling:

Solid Waste: Use a designated, sealable, and clearly labeled solid chemical waste

container.

Liquid Waste: Use a compatible, leak-proof, and sealable liquid waste container.
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Clearly label all waste containers with "Hazardous Waste" and the full chemical name,

"BnO-PEG4-OH".

Storage Pending Disposal:

Store sealed waste containers in a designated, well-ventilated chemical waste storage

area.

Arrange for Professional Disposal:

The primary disposal method for BnO-PEG4-OH is through an approved chemical waste

disposal service.[6][7]

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

contractor to arrange for pickup.

Spill and Emergency Procedures
In Case of a Spill:

Alert others in the immediate area and restrict access.

Ensure the area is well-ventilated.

For liquid spills, use an inert absorbent material (e.g., vermiculite, sand).[6]

Carefully collect the absorbed material and any contaminated solids using non-sparking

tools.

Decontaminate the spill area with an appropriate solvent or detergent, and collect the

cleaning materials as hazardous waste.

Place all spill cleanup materials in a labeled hazardous waste container for proper

disposal.[6]

First Aid Measures:

If inhaled: Move to fresh air.
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In case of skin contact: Immediately take off all contaminated clothing and rinse the skin

with water.

In case of eye contact: Rinse out with plenty of water. Remove contact lenses if present

and easy to do.

If swallowed: Make the victim drink water (two glasses at most). Consult a doctor if feeling

unwell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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